Cas no 1878486-28-2 (1-Cyclobutyl-4-(piperidin-4-yl)piperazine)

• Product Name: 1-Cyclobutyl-4-(piperidin-4-yl)piperazine
• CAS No: 1878486-28-2
• MF: C₁₃H₂₅N₃
• MW: 223.357702970505
• CID: 5720001
• PubChem ID: 121201831
• Update Time: 2025-06-08

1-Cyclobutyl-4-(piperidin-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• F1907-5602
• AKOS026709996
• 1-cyclobutyl-4-(piperidin-4-yl)piperazine
• 1878486-28-2
• starbld0023907
• 1-cyclobutyl-4-piperidin-4-ylpiperazine
• Piperazine, 1-cyclobutyl-4-(4-piperidinyl)-
• 1-Cyclobutyl-4-(piperidin-4-yl)piperazine

• Inchi： 1S/C13H25N3/c1-2-12(3-1)15-8-10-16(11-9-15)13-4-6-14-7-5-13/h12-14H,1-11H2
• InChI Key： COYHAHFFKITNJF-UHFFFAOYSA-N
• SMILES： N1(CCN(CC1)C1CCNCC1)C1CCC1

Computed Properties

• Exact Mass: 223.204847810g/mol
• Monoisotopic Mass: 223.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 333.8±10.0 °C(Predicted)
• pka: 10.27±0.10(Predicted)

Additional information on 1-Cyclobutyl-4-(piperidin-4-yl)piperazine

Introduction to 1-Cyclobutyl-4-(piperidin-4-yl)piperazine (CAS No. 1878486-28-2)

1-Cyclobutyl-4-(piperidin-4-yl)piperazine, identified by its Chemical Abstracts Service (CAS) number 1878486-28-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperazine derivative exhibits a unique structural framework that combines a cyclobutyl moiety with a piperidine ring, making it a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound not only suggests potential interactions with biological targets but also opens avenues for synthetic modifications to enhance its pharmacological properties.

The 1-Cyclobutyl-4-(piperidin-4-yl)piperazine scaffold is particularly noteworthy due to its ability to modulate biological pathways through precise binding interactions. Piperazine derivatives are well-documented for their role in various therapeutic applications, including antipsychotics, antihistamines, and antimicrobial agents. The incorporation of a cyclobutyl group into the piperazine core introduces rigidity, which can influence the compound's binding affinity and selectivity. This structural feature is particularly valuable in the design of small-molecule drugs, where optimizing binding interactions is crucial for achieving desired pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-Cyclobutyl-4-(piperidin-4-yl)piperazine with high precision. These studies suggest that the compound can interact with a variety of biological targets, including enzymes and receptors involved in neurotransmitter signaling. The cyclobutyl group may enhance hydrophobic interactions, while the piperidine ring provides a hydrogen-bonding network that could stabilize protein-ligand complexes. Such insights are critical for designing experiments aimed at validating the compound's potential as a lead molecule in drug development.

In the context of modern drug discovery, 1-Cyclobutyl-4-(piperidin-4-yl)piperazine represents an excellent example of how structural innovation can lead to novel pharmacological entities. The combination of cyclobutyl and piperidine moieties creates a diverse chemical space that has not been extensively explored. This diversity offers opportunities to discover compounds with unique mechanisms of action and improved therapeutic profiles. As such, 1-Cyclobutyl-4-(piperidin-4-yl)piperazine is being evaluated in various preclinical studies to assess its potential in treating neurological and psychiatric disorders.

The synthesis of 1-Cyclobutyl-4-(piperidin-4-yl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclobutyl-piperazine bond, followed by functionalization at the 4-position of the piperidine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening studies. These efforts are essential for identifying derivatives with enhanced pharmacokinetic properties and reduced side effects.

One of the most compelling aspects of 1-Cyclobutyl-4-(piperidin-4-yl)piperazine is its potential as a building block for next-generation therapeutics. By leveraging structure-based drug design principles, researchers can modify specific regions of the molecule to improve its pharmacological profile. For instance, introducing fluorine atoms or other heterocycles at strategic positions could enhance metabolic stability or binding affinity. Such modifications are guided by data from high-throughput screening (HTS) campaigns and computational simulations, which provide insights into how structural changes affect biological activity.

The therapeutic relevance of 1-Cyclobutyl-4-(piperidin-4-yl)piperazine is further underscored by its reported interactions with key neurotransmitter systems. Studies suggest that this compound may modulate dopamine and serotonin receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. By fine-tuning its chemical structure, it may be possible to develop drugs that selectively target these receptors without causing off-target effects. This level of selectivity is critical for improving patient outcomes and reducing adverse reactions associated with current treatments.

As research in medicinal chemistry continues to evolve, 1-Cyclobutyl-4-(piperidin-4-yl)piperazine remains a focal point for innovation. The integration of artificial intelligence (AI) and machine learning (ML) tools has accelerated the discovery process by enabling rapid virtual screening and de novo design of molecular structures. These technologies allow researchers to explore complex chemical spaces more efficiently than traditional methods alone. By combining experimental data with computational predictions, scientists can identify promising candidates for further development with greater confidence.

The future prospects for 1-Cyclobutyl-4-(piperidin-4-yl)piperazine are bright, particularly as new synthetic routes are developed and more comprehensive biological evaluations are conducted. Its unique structural features make it an attractive candidate for addressing unmet medical needs in areas such as central nervous system (CNS) disorders and neurodegenerative diseases. As the pharmaceutical industry continues to prioritize innovative therapies, compounds like 1-Cyclobutyl-4-(piperidin-4-y)pipera zeine will play an increasingly important role in shaping the next generation of treatments.